1-[2-[(4-Nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one

• IUPAC Name: 1-[2-[(4-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one
• InChI: InChI=1S/C13H15N3O3S/c1-2-12(17)15-8-7-14-13(15)20-9-10-3-5-11(6-4-10)16(18)19/h3-6H,2,7-9H2,1H3
• InChI Key: KRIAQZWBCPTQOB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN=C1SCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

1-[2-[(4-Nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]propan-1-one is a chemical compound that belongs to the class of organic compounds known as nitrobenzenes. It is a yellow crystalline powder that is primarily used in scientific research applications. The compound has been found to have potential therapeutic applications and has been the subject of extensive scientific research.

Scientific Research Applications

Antimicrobial and Antiprotozoal Research

Nitroimidazoles, such as metronidazole, are well-studied for their effectiveness against anaerobic bacteria and protozoa. For instance, metronidazole's utility in treating infections caused by these microorganisms highlights the potential of nitroimidazole derivatives in antimicrobial and antiprotozoal research (Bain et al., 1988). These compounds' mechanism of action, which involves the selective inhibition of microbial DNA synthesis, offers a pathway to explore similar effects in newly synthesized nitroimidazole compounds.

Radiosensitization in Cancer Therapy

Nitroimidazole derivatives have been explored for their radiosensitizing properties in cancer therapy. Compounds like Ro-03-8799 demonstrate the potential of nitroimidazoles to enhance the efficacy of radiation therapy in hypoxic tumor cells, a condition that often renders these cells resistant to conventional radiation treatments (Roberts et al., 1984). This area of research is crucial for improving outcomes in cancer treatment, suggesting that novel nitroimidazole derivatives could be valuable candidates for further study.

Pharmacokinetics and Drug Metabolism

The study of pharmacokinetics and metabolism is vital for understanding how drugs are absorbed, distributed, metabolized, and excreted from the body. Research on compounds like PA-824, another nitroimidazole derivative, offers insights into the metabolic pathways and elimination processes of these compounds, which are essential for predicting their behavior in human bodies and optimizing their therapeutic use (Diacon et al., 2010). Such studies can guide the development of new drugs with improved efficacy and safety profiles.

Safety And Hazards

The safety and hazards associated with this compound are not well-documented. As with all chemicals, it should be handled with care to avoid exposure. The Material Safety Data Sheet (MSDS) for this compound would provide more detailed safety information.